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Compound of Interest

Compound Name: Methyl isoxazole-5-carboxylate

Cat. No.: B057465

An In-depth Technical Guide on Methyl Isoxazole-5-carboxylate

Introduction

Methyl isoxazole-5-carboxylate, with the CAS Number 15055-81-9, is a heterocyclic organic
compound that holds a significant position as a versatile building block in medicinal chemistry
and drug development.[1][2] Its isoxazole core, a five-membered ring containing adjacent
nitrogen and oxygen atoms, imparts unique electronic and structural properties, making it a
valuable scaffold for the synthesis of a wide array of biologically active molecules.[1][3] This
technical guide provides a comprehensive overview of the physical and chemical properties,
experimental protocols, and key applications of Methyl isoxazole-5-carboxylate for
researchers, scientists, and professionals in the field of drug development.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Methyl isoxazole-5-carboxylate are
summarized below. These properties are crucial for its handling, storage, and application in
various chemical transformations.
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Property Value Source
methyl 1,2-oxazole-5-

IUPAC Name [4]
carboxylate

CAS Number 15055-81-9 [4][5]

Molecular Formula CsHsNOs [1114]

Molecular Weight 127.10 g/mol [41[6]
White to cream crystalline solid

Appearance ) [11[5]
or amorphous solid

Melting Point 44.0 t0 53.0 °C [1]

N Soluble in water, methanol,
Solubility [1]

and ethanol

Storage Temperature

Room Temperature, Sealed in

dry conditions

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of Methyl

isoxazole-5-carboxylate. Key spectral features are outlined below.

Spectral Data Type

Key Features and Observations

1H NMR

Spectral data available.[7]

13C NMR

Spectral data available.[7]

Mass Spectrometry (MS)

m/z: 128 [M+H]* (ESI*)[5]

Infrared (IR)

Spectral data available.[7]

Experimental Protocols
Synthesis of Methyl isoxazole-5-carboxylate
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A common method for the synthesis of Methyl isoxazole-5-carboxylate involves the
esterification of isoxazole-5-carboxylic acid.[5]

Materials:

Isoxazole-5-carboxylic acid

e Sodium bicarbonate (NaHCO3)

o lodomethane (CHsl)

e N,N-dimethylformamide (DMF)

o Deionized water

o Ether

» Saturated saline solution

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

o A mixture of isoxazole-5-carboxylic acid (2.5 g, 22.1 mmol), sodium bicarbonate (5.57 g,
66.32 mmol), and iodomethane (8.26 mL, 132.65 mmol) in N,N-dimethylformamide (30 mL)
is prepared.[5]

e The mixture is stirred at 25 °C for 19 hours.[5]
o Upon completion, the reaction mixture is diluted with 30 mL of deionized water.[5]
e The aqueous layer is extracted twice with 50 mL portions of ether.[5]

» The combined organic layers are washed with saturated saline solution, dried over
anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield
the crude product.[5]
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General Synthesis Workflow
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General Synthesis Workflow of Methyl isoxazole-5-carboxylate.
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Purification

The crude product from the synthesis can be purified using column chromatography.
Procedure:

e The crude product is purified using a fast chromatography system (e.g., Biotage) with a 40m
column.[5]

e The initial eluent is a mixture of ethyl acetate and hexane (1:2, v/v).[5]

e The eluent is then switched to pure ethyl acetate to yield the final product as an amorphous
solid.[5]

Reactivity and Chemical Transformations

Methyl isoxazole-5-carboxylate is a versatile intermediate capable of undergoing several key
chemical reactions, making it a valuable precursor for more complex molecules.[1]

» Nucleophilic Substitution: The carboxylate group is susceptible to substitution by various
nucleophiles, which allows for the synthesis of a wide range of amides and other ester
derivatives.[1]

e Condensation Reactions: It can react with amines or alcohols in condensation reactions to
form amides or new esters, respectively.[1]

o Cycloadditions: The double bond within the isoxazole ring can participate in cycloaddition
reactions, further expanding its synthetic utility.[1]

e Ring Opening: The isoxazole ring can be reductively opened. For instance, hydrogenation
over a palladium catalyst can lead to the formation of enaminone derivatives, demonstrating
a domino process of deoxygenation followed by the reductive opening of the isoxazole ring.

[8]
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Key Chemical Reactions
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Key Chemical Reactions of Methyl isoxazole-5-carboxylate.

Applications in Research and Drug Development

The isoxazole moiety is a well-established pharmacophore present in numerous approved
drugs, exhibiting a wide spectrum of biological activities including anti-inflammatory,
antibacterial, anticancer, and antiviral properties.[2][9] Methyl isoxazole-5-carboxylate, as a
key intermediate, plays a crucial role in the synthesis of these therapeutic agents.

Derivatives of isoxazole-5-carboxylic acid are explored for various therapeutic applications:

o Antitubercular Agents: Isoxazole-based compounds have been designed and synthesized as
potent agents against Mycobacterium tuberculosis.[2][10]

e Unnatural Amino Acids: Functionalized isoxazoles, such as 5-amino-3-methyl-isoxazole-4-
carboxylic acid, are used as unnatural 3-amino acids in the solid-phase synthesis of hybrid
peptides, which are promising as peptidomimetics.[9][11]

o Neurological and Anti-inflammatory Drugs: The unique structure of isoxazole derivatives
makes them valuable in the development of novel drugs targeting neurological disorders and
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for anti-inflammatory applications.[12]

o Agrochemicals: Beyond pharmaceuticals, these compounds are also utilized in the
formulation of effective herbicides and fungicides in agricultural chemistry.[12]

The utility of Methyl isoxazole-5-carboxylate lies in its ability to serve as a scaffold that can
be readily modified, allowing chemists to fine-tune the steric and electronic properties of the

final molecules to optimize their biological activity and selectivity.

Role in Drug Development

Methyl isoxazole-5-carboxylate

Serves as a
/ersatile precursor

Synthetic l;;odification

Isoxazole Derivatives | |

rapeutic Targets & Applications

/ \ \
(Antitubercular Agents) (Anti-inflammatory Drugs) (AnticancerAgents) (Novel Peptidomimetics) (Agrochemicals)

Click to download full resolution via product page

Role of Methyl isoxazole-5-carboxylate as a Building Block.

Conclusion

Methyl isoxazole-5-carboxylate is a compound of considerable interest to the scientific
community, particularly in the realm of medicinal chemistry. Its straightforward synthesis, well-
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characterized properties, and versatile reactivity make it an invaluable intermediate for the
creation of novel compounds with significant therapeutic potential. This guide has provided a
detailed overview of its core physical and chemical characteristics, along with established
experimental protocols and a summary of its diverse applications, serving as a foundational
resource for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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